Cas no 1361805-03-9 (5-(2,4-Dichlorophenyl)-2-methoxypyridine-3-acetonitrile)

5-(2,4-Dichlorophenyl)-2-methoxypyridine-3-acetonitrile is a specialized organic compound featuring a dichlorophenyl and methoxypyridine backbone with an acetonitrile functional group. Its structural complexity makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for developing active ingredients with targeted biological activity. The dichlorophenyl moiety enhances lipophilicity and binding affinity, while the methoxypyridine group contributes to metabolic stability. The acetonitrile functionality offers versatility for further derivatization, enabling the introduction of additional pharmacophores. This compound is suited for research applications requiring precise molecular modifications, offering synthetic flexibility and potential utility in drug discovery and crop protection formulations.

5-(2,4-Dichlorophenyl)-2-methoxypyridine-3-acetonitrile structure

1361805-03-9 structure

Product name:5-(2,4-Dichlorophenyl)-2-methoxypyridine-3-acetonitrile

CAS No:1361805-03-9

MF:C₁₄H₁₀Cl₂N₂O

MW:293.148001194

CID:4912207

5-(2,4-Dichlorophenyl)-2-methoxypyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 5-(2,4-Dichlorophenyl)-2-methoxypyridine-3-acetonitrile
- Inchi： 1S/C14H10Cl2N2O/c1-19-14-9(4-5-17)6-10(8-18-14)12-3-2-11(15)7-13(12)16/h2-3,6-8H,4H2,1H3
- InChI Key： HVAPEQKNGVCJBN-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1C1=CN=C(C(CC#N)=C1)OC)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 344
Topological Polar Surface Area: 45.9
XLogP3: 3.7

5-(2,4-Dichlorophenyl)-2-methoxypyridine-3-acetonitrile Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Alichem	A026002251-250mg	5-(2,4-Dichlorophenyl)-2-methoxypyridine-3-acetonitrile	1361805-03-9	97%	250mg	$707.20	2022-04-02
Alichem	A026002251-500mg	5-(2,4-Dichlorophenyl)-2-methoxypyridine-3-acetonitrile	1361805-03-9	97%	500mg	$1,048.60	2022-04-02
Alichem	A026002251-1g	5-(2,4-Dichlorophenyl)-2-methoxypyridine-3-acetonitrile	1361805-03-9	97%	1g	$1,831.20	2022-04-02

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Additional information on 5-(2,4-Dichlorophenyl)-2-methoxypyridine-3-acetonitrile

Comprehensive Overview of 5-(2,4-Dichlorophenyl)-2-methoxypyridine-3-acetonitrile (CAS No. 1361805-03-9)

5-(2,4-Dichlorophenyl)-2-methoxypyridine-3-acetonitrile (CAS No. 1361805-03-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyridine derivative family, characterized by a 2-methoxypyridine core substituted with a 2,4-dichlorophenyl group and an acetonitrile moiety. Its molecular formula is C₁₄H₁₀Cl₂N₂O, and it exhibits a molecular weight of 293.15 g/mol. Researchers are particularly interested in its potential applications in drug discovery, given its ability to interact with biological targets.

The compound's synthetic pathway often involves multi-step organic reactions, including Suzuki-Miyaura coupling or nucleophilic aromatic substitution, to introduce the 2,4-dichlorophenyl group. Its acetonitrile functional group further enhances its reactivity, making it a versatile intermediate for derivatization. Recent studies highlight its role in developing kinase inhibitors, a hot topic in oncology research, where modulating enzyme activity is critical for cancer therapy. Users searching for "pyridine-based drug intermediates" or "dichlorophenyl derivatives in medicine" will find this compound highly relevant.

From an industrial perspective, 5-(2,4-Dichlorophenyl)-2-methoxypyridine-3-acetonitrile is valued for its stability under standard conditions, with a melting point ranging between 120–125°C. Its solubility profile—soluble in polar organic solvents like dimethyl sulfoxide (DMSO) but insoluble in water—makes it suitable for laboratory-scale reactions. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed for purity assessment, addressing frequent queries like "how to analyze pyridine derivatives."

Environmental and safety considerations are also pivotal. While not classified as hazardous, proper handling protocols are recommended due to its nitrile group, which may release toxic vapors if heated excessively. This aligns with growing user interest in "green chemistry for heterocyclic compounds" and "sustainable synthesis of acetonitrile derivatives." Innovations in catalytic methods to reduce waste during its production are actively explored.

In summary, 5-(2,4-Dichlorophenyl)-2-methoxypyridine-3-acetonitrile (CAS No. 1361805-03-9) represents a critical building block in modern organic chemistry, bridging academic research and industrial applications. Its relevance to trending topics like "targeted drug design" and "high-value chemical intermediates" ensures its continued prominence in scientific discourse.